Ethoxytrimethylsilane

Catalog No.
S793521
CAS No.
1825-62-3
M.F
C5H14OSi
M. Wt
118.25 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Ethoxytrimethylsilane

CAS Number

1825-62-3

Product Name

Ethoxytrimethylsilane

IUPAC Name

ethoxy(trimethyl)silane

Molecular Formula

C5H14OSi

Molecular Weight

118.25 g/mol

InChI

InChI=1S/C5H14OSi/c1-5-6-7(2,3)4/h5H2,1-4H3

InChI Key

RSIHJDGMBDPTIM-UHFFFAOYSA-N

SMILES

CCO[Si](C)(C)C

Canonical SMILES

CCO[Si](C)(C)C

Surface Modification and Functionalization

  • Self-assembled monolayers (SAMs): ETMS acts as a precursor for the formation of silane-based SAMs on various oxide surfaces like silicon dioxide and indium tin oxide. These SAMs can tailor surface properties like wettability, adhesion, and electrical conductivity, making them valuable for studying surface-based chemical reactions, biosensors, and microfluidic devices [].
  • Silica modification: ETMS reacts with hydroxyl groups on the surface of silica particles, introducing ethoxy groups. This modifies the surface chemistry of silica, making it useful for applications like chromatography, catalysis, and drug delivery [].

Organic Synthesis

  • Silylation reactions: ETMS serves as a silylating agent, introducing an ethoxymethyl (EtMe2Si-) group to various organic substrates. This is useful for protecting hydroxyl groups, modifying reactivity, and introducing hydrophobic character to molecules. Silylation with ETMS is particularly attractive due to its mild reaction conditions and ease of removal of the protecting group [].
  • Organometallic precursor: ETMS can be a precursor for the synthesis of various organometallic compounds containing trimethylsilyl (Me3Si-) groups. These organometallic compounds find applications in catalysis, organic synthesis, and material science [].

Physical Description

Liquid

Boiling Point

76.0 °C

UNII

82883M7A40

GHS Hazard Statements

Aggregated GHS information provided by 150 companies from 8 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 55 of 150 companies. For more detailed information, please visit ECHA C&L website;
Of the 7 notification(s) provided by 95 of 150 companies with hazard statement code(s):;
H225 (100%): Highly Flammable liquid and vapor [Danger Flammable liquids];
H302 (64.21%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (72.63%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (72.63%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (71.58%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Vapor Pressure

114.79 mmHg

Pictograms

Flammable Irritant

Flammable;Irritant

Other CAS

1825-62-3

Wikipedia

Ethoxytrimethylsilane

General Manufacturing Information

Construction
Paint and coating manufacturing
Silane, ethoxytrimethyl-: ACTIVE

Dates

Modify: 2023-08-15

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